Cas no 1806336-79-7 (3,5-Dimethoxy-2-fluorobenzylamine)

• Product Name: 3,5-Dimethoxy-2-fluorobenzylamine
• CAS No: 1806336-79-7
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 4790887
• Update Time: 2023-08-17

3,5-Dimethoxy-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxy-2-fluorobenzylamine

• Inchi： 1S/C9H12FNO2/c1-12-7-3-6(5-11)9(10)8(4-7)13-2/h3-4H,5,11H2,1-2H3
• InChI Key： ARRMQWXRZQJFRZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1CN)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5